Cas no 2229370-33-4 (2-(3-bromo-2-methylphenyl)ethanethioamide)

• Product Name: 2-(3-bromo-2-methylphenyl)ethanethioamide
• CAS No: 2229370-33-4
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• CID: 5926420
• PubChem ID: 165717223
• Update Time: 2025-05-21

2-(3-bromo-2-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)ethanethioamide
• EN300-1910744
• 2229370-33-4

• Inchi： 1S/C9H10BrNS/c1-6-7(5-9(11)12)3-2-4-8(6)10/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： TXSOEPLGRDKIAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(N)=S)=C1C

Computed Properties

• Exact Mass: 242.97173g/mol
• Monoisotopic Mass: 242.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(3-bromo-2-methylphenyl)ethanethioamide

2-(3-Bromo-2-Methylphenyl)Ethanethioamide: A Comprehensive Overview

The compound with CAS No 2229370-33-4, commonly referred to as 2-(3-bromo-2-methylphenyl)ethanethioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thioamides, which are known for their unique chemical properties and potential applications in drug design. The long-tail keyword for this compound, "2-(3-bromo-2-methylphenyl)ethanethioamide," highlights its structural features, including the bromine substituent at the 3-position of the phenyl ring and the methyl group at the 2-position, which contribute to its distinct chemical behavior.

Recent studies have focused on the synthesis and characterization of 2-(3-bromo-2-methylphenyl)ethanethioamide, revealing its potential as a building block in medicinal chemistry. Researchers have explored its reactivity under various conditions, particularly in coupling reactions, where it has shown promising results as a precursor for constructing bioactive molecules. The bromine atom in the structure serves as an excellent leaving group, facilitating substitution reactions that are crucial in organic synthesis.

In terms of pharmacological applications, 2-(3-bromo-2-methylphenyl)ethanethioamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its methyl group at the 2-position of the phenyl ring enhances lipophilicity, improving its bioavailability and making it a candidate for further drug development.

The synthesis of "2-(3-bromo-2-methylphenyl)ethanethioamide" typically involves a two-step process: first, the preparation of the corresponding thioamide from an amide via a thiourea intermediate, followed by bromination at the aromatic ring using a suitable brominating agent. This method ensures high purity and yield, making it scalable for industrial production.

From an environmental perspective, "CAS No 2229370-33-4" has been studied for its biodegradation potential. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, reducing its environmental footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, "CAS No 2229370-33-4", or "2-(3-bromo-2-methylphenyl)ethanethioamide," is a versatile compound with promising applications in both organic synthesis and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.